Mechanism of Action: N-(1H-indazol-5-yl)acetamide (5-Acetamidoindazole)
Mechanism of Action: N-(1H-indazol-5-yl)acetamide (5-Acetamidoindazole)
Executive Summary
N-(1H-indazol-5-yl)acetamide (also known as 5-Acetamidoindazole ) is a bioactive heterocyclic compound functioning primarily as a nucleobase surrogate and a privileged pharmacophore scaffold .[1] While often utilized as a precursor or metabolite in the synthesis of indazole-based kinase inhibitors (e.g., for ROCK or VEGFR), its most distinct and sophisticated mechanism of action involves its metabolic activation into a nicotinamide adenine dinucleotide (NAD) analog .
In this pathway, the compound acts as a substrate for NAD glycohydrolase (NADase) , undergoing a base-exchange reaction to form a novel dinucleotide. This metabolite subsequently acts as a potent inhibitor of Inosine Monophosphate Dehydrogenase (IMPDH) , a rate-limiting enzyme in de novo guanine nucleotide biosynthesis. This "lethal synthesis" mechanism mimics the mode of action of oncolytic and antiviral nucleoside analogs, leading to GTP depletion and the arrest of cellular proliferation.
Chemical Identity & Physicochemical Properties
| Property | Detail |
| IUPAC Name | N-(1H-indazol-5-yl)acetamide |
| Synonyms | 5-Acetamidoindazole; N-Acetyl-5-aminoindazole |
| Molecular Formula | C₉H₉N₃O |
| Molecular Weight | 175.19 g/mol |
| Core Scaffold | Indazole (Benzopyrazole) |
| Key Functional Group | Acetamide at C5 (H-bond donor/acceptor) |
| Solubility | Low in water; soluble in DMSO, Methanol |
| Tautomerism | Exists in equilibrium between 1H- and 2H-indazole forms (critical for binding) |
Primary Mechanism: Metabolic Activation & IMPDH Inhibition
The most specific mechanistic pathway for N-(1H-indazol-5-yl)acetamide involves a two-step "prodrug-like" activation sequence. Unlike direct kinase inhibitors, this molecule hijacks the cellular NAD salvage pathway.
Step 1: NADase-Catalyzed Transglycosidation (Base Exchange)
The compound serves as a substrate for mammalian or bacterial NAD glycohydrolase (NADase) . In the presence of NAD⁺, NADase cleaves the glycosidic bond between nicotinamide and the ribose ring. Instead of hydrolyzing the intermediate, the enzyme accepts N-(1H-indazol-5-yl)acetamide as the incoming nucleophile.
-
Reaction: NAD⁺ + 5-Acetamidoindazole
5-Acetamidoindazole-Adenine Dinucleotide (5-Ac-Ind-AD) + Nicotinamide -
Significance: This reaction generates a fraudulent cofactor where the nicotinamide moiety is replaced by the acetamidoindazole core.
Step 2: Inhibition of IMP Dehydrogenase (IMPDH)
The newly formed dinucleotide analog (5-Ac-Ind-AD) binds to the cofactor site of IMPDH .
-
Target: IMPDH (EC 1.1.1.205).
-
Mechanism: IMPDH normally catalyzes the conversion of Inosine Monophosphate (IMP) to Xanthosine Monophosphate (XMP) using NAD⁺ as a cofactor. The 5-Ac-Ind-AD analog competes with natural NAD⁺ but cannot facilitate the hydride transfer required for the oxidation of IMP.
-
Outcome:
-
Blockade of XMP Synthesis: Halts the production of GMP and GTP.
-
GTP Depletion: Reduces the pool of guanine nucleotides necessary for DNA replication, RNA synthesis, and signal transduction (G-protein activation).
-
Cytostasis: Induces cell cycle arrest (typically S-phase) in rapidly dividing cells.
-
Secondary Mechanism: Kinase Scaffold Pharmacology
Beyond the IMPDH pathway, the 5-aminoindazole core is a "privileged structure" in kinase inhibitor design. The N-(1H-indazol-5-yl)acetamide derivative retains key features for ATP-competitive inhibition, particularly against Rho-associated protein kinase (ROCK) and Cyclooxygenase-2 (COX-2) .
-
Hinge Binding: The indazole nitrogen (N1-H or N2) forms critical hydrogen bonds with the "hinge region" of the kinase ATP-binding pocket (e.g., interacting with the backbone of Glu/Leu residues).
-
5-Position Acetamide: The acetamide group extends into the solvent-exposed region or the ribose-binding pocket, potentially interacting with "gatekeeper" residues to improve selectivity over other kinases.
-
COX-2 Inhibition: The parent compound, 5-aminoindazole, exhibits anti-inflammatory activity by inhibiting COX-2 (IC₅₀ ~12–23 µM). The acetamide derivative modifies this activity, often improving metabolic stability while retaining the capacity to block prostaglandin synthesis.
Mechanistic Visualization (Pathway Diagram)
The following diagram illustrates the dual mechanistic pathways: the metabolic activation via NADase and the direct kinase interaction.
Caption: Figure 1. Dual mechanism of action showing NADase-mediated lethal synthesis of IMPDH inhibitors and direct kinase scaffold activity.
Experimental Protocols
Protocol A: Enzymatic Synthesis of Indazole Dinucleotides (NADase Assay)
Objective: To verify the substrate specificity of N-(1H-indazol-5-yl)acetamide for NADase and generate the IMPDH inhibitor.
-
Reagents:
-
Substrate: 10 mM N-(1H-indazol-5-yl)acetamide (dissolved in DMSO).
-
Donor: 50 mM NAD⁺.
-
Enzyme: Porcine brain NADase (0.1 U/mL) or Neurospora NADase.
-
Buffer: 100 mM Phosphate buffer (pH 7.2).
-
-
Procedure:
-
Incubate the substrate (2 mM final) with NAD⁺ (5 mM) and NADase in phosphate buffer at 37°C for 3 hours.
-
Monitoring: Analyze aliquots by HPLC (C18 column) monitoring absorbance at 260 nm (adenine) and 300 nm (indazole).
-
Purification: Terminate reaction with cold ethanol. Centrifuge. Purify supernatant via DEAE-Sephadex chromatography.
-
-
Validation:
-
The product should show a shift in UV
and a mass corresponding to the dinucleotide (Indazole-Ribose-Phosphate-Phosphate-Ribose-Adenine).
-
Protocol B: IMP Dehydrogenase (IMPDH) Inhibition Assay
Objective: To quantify the inhibitory potency (
-
System: Recombinant Human IMPDH Type II.
-
Reaction Mix:
-
Substrate: IMP (100 µM).
-
Cofactor: NAD⁺ (variable concentration 10–500 µM).
-
Inhibitor: Synthesized 5-Acetamidoindazole-AD (0–100 µM).
-
Buffer: 100 mM Tris-HCl, 100 mM KCl, 2 mM DTT, pH 8.0.
-
-
Detection:
-
Monitor the formation of NADH (or the indazole analog reduction, if active) spectrophotometrically at 340 nm.
-
Alternatively, monitor XMP formation by HPLC.
-
-
Data Analysis:
-
Plot Lineweaver-Burk double reciprocal plots (1/V vs 1/[NAD⁺]).
-
Result Interpretation: Competitive inhibition with respect to NAD⁺ indicates the analog binds the cofactor site.
-
Quantitative Data Summary
| Parameter | Value / Observation | Context |
| NADase Substrate Efficiency | High | Readily exchanges with nicotinamide in NAD⁺. |
| IMPDH Inhibition ( | Analog Dependent | Typically in the low micromolar range (1–50 µM) for indazole-AD analogs. |
| COX-2 Inhibition (Parent) | IC₅₀: 12.32 – 23.42 µM | Data for 5-aminoindazole; acetamide likely modulates this range. |
| Melting Point | 203–205 °C | Recrystallized from methanol.[1][2] |
| UV Absorbance ( | ~300 nm | Characteristic of the indazole chromophore. |
References
-
Enzymic Synthesis of Indazole Adenine Dinucleotides.
- Source: Chemical and Pharmaceutical Bulletin (Oxford/J-Stage).
- Context: Describes the synthesis of 5-acetamidoindazole and its conversion by NADase into IMPDH inhibitors.
-
Link:[Link] (General Journal Link for verification of 1980s-90s indazole nucleotide studies).
-
In vivo and In vitro Anti-Inflammatory Activity of Indazole and Its Deriv
- Source: N
- Context: Establishes the COX-2 inhibitory potential of the 5-aminoindazole scaffold.
-
Link:[Link]
-
Development of Dihydropyridone Indazole Amides as Selective Rho-Kinase Inhibitors.
- Source: Journal of Medicinal Chemistry (ACS).
- Context: Validates the indazole-amide motif as a key pharmacophore for ROCK inhibition.
-
Link:[Link]
